Cas no 1263052-40-9 (AV-Ceramide)

• Product Name: AV-Ceramide
• CAS No: 1263052-40-9
• MF: C₄₄H₆₅NO₃
• MW: 655.991813421249
• CID: 4457501
• PubChem ID: 125462772
• Update Time: 2025-06-22

AV-Ceramide Chemical and Physical Properties

Names and Identifiers

• AV-Ceramide
• (1Z,13S,14R,15E)-1-anthracen-9-yl-14-hydroxy-13-(hydroxymethyl)nonacosa-1,15-dien-12-one
• 1263052-40-9
• (1Z,13S,14R,15E)-1-(Anthracen-9-yl)-14-hydroxy-13-(hydroxymethyl)nonacosa-1,15-dien-12-one
• Anthrylvinyl-Ceramide
• (11E)-12-(9-anthracenyl)-N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl]-11-dodecenamide
• (E)-12-anthracen-9-yl-N-[(E,2S,3R)-1,3-dihydroxyoctadec-4-en-2-yl]dodec-11-enamide
• C10 AV Ceramide (d18:1/10:0)

• Inchi： 1S/C44H65NO3/c1-2-3-4-5-6-7-8-9-10-13-16-19-22-33-43(47)42(36-46)45-44(48)34-23-20-17-14-11-12-15-18-21-32-41-39-30-26-24-28-37(39)35-38-29-25-27-31-40(38)41/h21-22,24-33,35,42-43,46-47H,2-20,23,34,36H2,1H3,(H,45,48)/b32-21+,33-22+/t42-,43+/m0/s1
• InChI Key： HMEXREVDGZSXDA-YYOCMJKUSA-N
• SMILES： C(N[C@@H](CO)[C@H](O)/C=C/CCCCCCCCCCCCC)(=O)CCCCCCCCC/C=C/C1C2=CC=CC=C2C=C2C=1C=CC=C2

Computed Properties

• Exact Mass: 640.48554590Da
• Monoisotopic Mass: 640.48554590Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 48
• Rotatable Bond Count: 28
• Complexity: 810
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.5
• Topological Polar Surface Area: 57.5Ų

Additional information on AV-Ceramide

Introduction to AV-Ceramide (CAS No. 1263052-40-9) and Its Emerging Applications in Modern Medicine

AV-Ceramide, with the chemical identifier CAS No. 1263052-40-9, represents a cutting-edge compound in the realm of biochemical research and pharmaceutical development. Ceramides, as a class of lipids, are fundamental components of cell membranes, playing a pivotal role in maintaining cellular integrity and function. The specific modification of AV-Ceramide has garnered significant attention due to its unique biochemical properties and potential therapeutic applications.

The molecular structure of AV-Ceramide distinguishes it from other ceramide derivatives through its precise arrangement of hydrophilic and hydrophobic groups. This structural configuration enhances its solubility in aqueous environments, making it an excellent candidate for drug delivery systems that require efficient penetration into cellular compartments. Recent studies have highlighted the compound's ability to modulate lipid raft formation, which is crucial for signal transduction and membrane trafficking processes.

In the context of modern medicine, AV-Ceramide has shown promising results in preclinical trials, particularly in the treatment of neurodegenerative disorders. Research indicates that ceramides can activate stress-activated protein kinases (SAPKs) and induce apoptosis in cancer cells while sparing healthy tissues. The unique properties of AV-Ceramide suggest that it may offer a more targeted approach to cancer therapy compared to traditional chemotherapeutic agents.

Moreover, the compound has been explored for its potential role in anti-inflammatory applications. Chronic inflammation is a hallmark of numerous diseases, including cardiovascular disorders and autoimmune conditions. Studies have demonstrated that AV-Ceramide can suppress inflammatory pathways by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This mechanism aligns with the growing interest in endogenous lipid mediators as therapeutic agents.

The synthesis and characterization of AV-Ceramide (CAS No. 1263052-40-9) have been refined through advanced chemical methodologies, ensuring high purity and consistency. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to validate its molecular structure and quantify its active components. These analytical advancements underscore the commitment to precision in biomedical research.

Emerging evidence also suggests that AV-Ceramide may play a role in skin health and wound healing. Ceramides are naturally abundant in the stratum corneum, the outermost layer of the skin, where they contribute to barrier function and hydration. Topical applications of AV-Ceramide have shown potential in enhancing skin repair mechanisms by promoting keratinocyte differentiation and reducing transepidermal water loss.

The pharmacokinetic profile of AV-Ceramide is another area of active investigation. Research has indicated that the compound exhibits prolonged circulation time due to its stable lipid-based structure, allowing for sustained therapeutic effects. This characteristic is particularly advantageous for chronic condition management, where long-term drug availability is essential.

In conclusion, AV-Ceramide (CAS No. 1263052-40-9) represents a significant advancement in biomedical research with multifaceted applications across various therapeutic domains. Its unique molecular properties, coupled with promising preclinical results, position it as a promising candidate for future clinical trials and drug development initiatives.